A highly selective and efficient single molecular FRET based sensor for ratiometric detection of Fe3+ ions†
Analyst Pub Date: 2013-01-09 DOI: 10.1039/C3AN36577H
Abstract
A highly selective and efficient single molecular FRET based sensor has been developed for the ratiometric detection of Fe3+ in aqueous samples and live cells.
Recommended Literature
- [1] Hierarchical 3-dimensional nickel–iron nanosheet arrays on carbon fiber paper as a novel electrode for non-enzymatic glucose sensing†
- [2] 35. Degradative studies on peptides and proteins. Part II. Synthesis and properties of 3-benzoyl-1-phenyl-2-thiohydantoin
- [3] Inside front cover
- [4] Synthesis of Cu nanoparticles in mesoporous silica SBA-15 functionalized with carboxylic acid groups†
- [5] Straightforward synthesis of aliphatic polydithiocarbonates from commercially available starting materials†
- [6] Electrochemical control of solid phase micro-extraction using unique conducting polymer coated fibers
- [7] Overcoming excitonic bottleneck in organic solar cells: electronic structure and spectra of novel semiconducting donor–acceptor block copolymers†
- [8] Notes on the logwood test for alum in bread, etc.
- [9] Evaluation of water displacement energetics in protein binding sites with grid cell theory†
- [10] Time resolved FT EPR study of the decarboxylation following photo-induced electron transfer between α-amino acids and anthraquinone-2,6-disulfonic acid in aqueous solution
Journal Name：Analyst
Research Products
-
Diethylene glycol diethyl ether
CAS no.: 112-36-7
-
Naphthalene-1-sulfonyl chloride
CAS no.: 85-46-1
-
CAS no.: 70-78-0
-
CAS no.: 4233-96-9
-
CAS no.: 3967-55-3
-
CAS no.: 122-00-9
-
CAS no.: 477-93-0
-
CAS no.: 111-13-7